Cas no 1804365-31-8 (4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)
4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H4F7NO2/c9-2-3-1-4(18-8(13,14)15)16-6(5(3)17)7(10,11)12/h1,17H,2H2
- InChI Key: VPTYPSYBJWJOIW-UHFFFAOYSA-N
- SMILES: FCC1C=C(N=C(C(F)(F)F)C=1O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 280
- XLogP3: 3.1
- Topological Polar Surface Area: 42.4
4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095221-1g |
4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine |
1804365-31-8 | 97% | 1g |
$1,549.60 | 2022-04-02 |
4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
Comprehensive Overview of 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804365-31-8)
The compound 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804365-31-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluoromethyl group and trifluoromethoxy substituents, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for bioactive molecules due to its ability to modulate lipophilicity and metabolic stability.
In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability and resistance to enzymatic degradation. The presence of multiple trifluoromethyl groups in this compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This trend is reflected in the increasing number of searches for terms like "fluorinated pyridines in drug design" and "trifluoromethoxy group applications," highlighting the scientific community's focus on these functional groups.
The synthesis and characterization of CAS No. 1804365-31-8 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Analytical data, including mass spectrometry and infrared spectroscopy, further confirm the structural integrity of this pyridine derivative, making it a reliable candidate for further research and development.
One of the most discussed topics in modern chemistry is the role of fluorine substitution in enhancing molecular interactions. The 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exemplifies this principle, as its fluorine atoms can form strong hydrogen bonds and van der Waals interactions with biological targets. This property is particularly relevant in the context of precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.
Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where its trifluoromethoxy moiety could contribute to the development of novel pesticides or herbicides. The agrochemical industry is increasingly exploring fluorine-containing compounds due to their ability to improve crop protection and reduce environmental impact. Searches for "fluorinated agrochemicals" and "sustainable pesticide development" underscore the relevance of this research area.
In conclusion, 4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804365-31-8) represents a versatile and highly functionalized molecule with broad applications in life sciences and materials chemistry. Its unique combination of fluorine substituents and pyridine core positions it as a valuable tool for innovation in drug discovery, agrochemicals, and beyond. As the scientific community continues to explore the potential of fluorinated compounds, this molecule is poised to play a pivotal role in advancing these fields.
1804365-31-8 (4-(Fluoromethyl)-3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)